Cas no 411221-51-7 (5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID)

• Product Name: 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID
• CAS No: 411221-51-7
• MF: C₁₅H₈FNO₃
• MW: 269.227327346802
• CID: 326319
• PubChem ID: 29976513
• Update Time: 2025-05-20

5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(4-fluorobenzoyl)benzoic Acid
• Benzoic acid,5-cyano-2-(4-fluorobenzoyl)
• 411221-51-7
• DTXSID70652530
• FT-0665288
• AKOS027447882
• 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID

• Inchi： 1S/C15H8FNO3/c16-11-4-2-10(3-5-11)14(18)12-6-1-9(8-17)7-13(12)15(19)20/h1-7H,(H,19,20)
• InChI Key： CXSSLYRYEOIJJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 269.04900
• Monoisotopic Mass: 269.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 78.16000
• LogP: 2.62658

Additional information on 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID

Research Briefing on 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID (CAS: 411221-51-7): Recent Advances and Applications

5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID (CAS: 411221-51-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its benzoic acid backbone substituted with a cyano group and a fluorobenzoyl moiety, has shown promising potential as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its applications in targeting specific enzymes and receptors, particularly in the context of inflammatory diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study demonstrated that derivatives of this compound exhibited selective COX-2 inhibition with minimal effects on COX-1, suggesting a favorable safety profile for potential anti-inflammatory drugs. The researchers utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory activity, paving the way for further preclinical evaluations.

In addition to its anti-inflammatory properties, 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID has been investigated for its anticancer potential. A recent preprint on bioRxiv reported that this compound could modulate the activity of protein kinases involved in tumor proliferation. Specifically, it was found to inhibit the phosphorylation of ERK1/2, a critical signaling pathway in several cancer types. The study employed cell-based assays and Western blotting to confirm the compound's mechanism of action, underscoring its utility as a scaffold for designing kinase inhibitors.

From a synthetic chemistry perspective, advancements in the production of 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID have also been reported. A 2024 article in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact. The new protocol employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's push toward sustainable practices. This development is particularly relevant for scaling up production to meet the demands of clinical trials.

Despite these promising findings, challenges remain in the clinical translation of 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 5-CYANO-2-(4-FLUOROBENZOYL)BENZOIC ACID (CAS: 411221-51-7) represents a versatile and pharmacologically active compound with broad applications in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for future research. Ongoing studies will be critical in elucidating its full therapeutic potential and overcoming existing challenges in drug development.